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Compound of Interest

Compound Name: 3,5,5-Trimethylhexyl acrylate

Cat. No.: B1588076 Get Quote

An In-Depth Technical Guide to the Molecular Properties of 3,5,5-Trimethylhexyl Acrylate

Abstract
This technical guide provides a comprehensive analysis of the fundamental molecular

characteristics of 3,5,5-trimethylhexyl acrylate (TMHA), a monomer of significant interest in

polymer science. Designed for researchers, scientists, and professionals in drug development

and material science, this document elucidates the compound's molecular formula, precise

molecular weight, and structural configuration. Through a detailed examination of its chemical

identity, this guide serves as an authoritative reference for the accurate application and study of

TMHA in experimental and industrial settings.

Introduction and Core Identification
3,5,5-Trimethylhexyl acrylate (TMHA) is a branched-chain acrylic ester that serves as a

crucial building block in the synthesis of various polymers. Its unique structure, featuring a

bulky trimethylhexyl group, imparts specific properties such as hydrophobicity, thermal stability,

and controlled reactivity to the resulting polymeric materials. Understanding its precise

molecular weight and formula is a prerequisite for any quantitative scientific endeavor, from

stoichiometric calculations in polymerization reactions to characterization in analytical

chemistry. This guide establishes the foundational chemical data for TMHA, ensuring a basis of

accuracy for advanced research and development.
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Fundamental Molecular and Physical Data
The essential properties of 3,5,5-trimethylhexyl acrylate are summarized below. These

values are derived from established chemical databases and provide the primary identifiers for

this compound.[1][2]

Property Value Source

Molecular Formula C₁₂H₂₂O₂ [3][1][2]

Molecular Weight 198.30 g/mol [3][1][2]

CAS Number 45125-03-9

Linear Formula
H₂C=CHCO₂CH₂CH₂(CH₃)CH₂

C(CH₃)₃
[4]

Synonyms
3,5,5-Trimethylhexyl 2-

propenoate, TMHA

Density 0.875 g/mL at 25 °C [4]

Boiling Point 55 °C at 0.4 mmHg [4]

Melting Point -34 °C [4]

InChI Key
FIXKCCRANLATRP-

UHFFFAOYSA-N
[4]

The molecular formula, C₁₂H₂₂O₂, dictates the elemental composition: 12 carbon atoms, 22

hydrogen atoms, and 2 oxygen atoms. The molecular weight of 198.30 g/mol is the summation

of the atomic weights of these constituent atoms, a critical parameter for converting between

mass and moles in experimental protocols.

Structural Elucidation and Visualization
The chemical structure of a molecule is directly linked to its properties and reactivity. The linear

formula, H₂C=CHCO₂CH₂CH₂(CH₃)CH₂C(CH₃)₃, describes a molecule containing a terminal

vinyl group (H₂C=CH-), which is characteristic of acrylates and is the site of polymerization.[4]

This is connected via an ester linkage (-COO-) to a branched nine-carbon alkyl chain,
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specifically a 3,5,5-trimethylhexyl group. The presence of this bulky, non-polar side chain is a

key determinant of the physical and chemical behavior of polymers derived from this monomer.

To provide a clear visual representation of this structure, the following diagram illustrates the

connectivity of the atoms in 3,5,5-trimethylhexyl acrylate.

Caption: 2D molecular structure of 3,5,5-trimethylhexyl acrylate.

Conclusion
The precise molecular weight (198.30 g/mol ) and molecular formula (C₁₂H₂₂O₂) of 3,5,5-
trimethylhexyl acrylate are fundamental constants for its use in scientific research and

industrial applications.[3][1][2] The compound's distinct structure, characterized by an acrylate

functional group and a branched trimethylhexyl chain, dictates its utility in polymer synthesis.

This guide provides the core, verifiable data necessary for professionals requiring a high

degree of accuracy in their work.
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[https://www.benchchem.com/product/b1588076#3-5-5-trimethylhexyl-acrylate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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